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Compound of Interest

Compound Name: 1,5-Diaminoanthraquinone

Cat. No.: B086024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core electrochemical properties

of 1,5-Diaminoanthraquinone (1,5-DAAQ) and its widely studied polymer, Poly(1,5-
diaminoanthraquinone) (P15DAAQ). This document consolidates key quantitative data,

details common experimental protocols, and visualizes essential electrochemical processes to

support research and development in fields ranging from energy storage to electrocatalysis and

drug development.

Executive Summary
1,5-Diaminoanthraquinone is an organic compound that exhibits rich electrochemical

behavior, primarily centered around the redox activity of its anthraquinone core and the

influence of its amino functional groups. While the monomer itself is electrochemically active, it

is its polymeric form, P15DAAQ, that has garnered significant attention for its pseudocapacitive

properties, making it a promising material for supercapacitors and batteries. This guide will

delineate the electrochemical characteristics of both the monomer and the polymer, providing a

clear basis for their application and study.
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The electrochemical behavior of the 1,5-DAAQ monomer is foundational to understanding the

properties of its polymer. The monomer undergoes electropolymerization to form electroactive

P15DAAQ films.

Redox Behavior
The redox activity of 1,5-DAAQ is attributed to the quinone functionalities. The amino groups

influence the electronic properties and reactivity of the anthraquinone system.[1] The

electrochemical oxidation of 1,5-DAAQ monomers is the initial step in the formation of

conductive polymer films.[1]

Electrochemical Properties of Poly(1,5-
diaminoanthraquinone) (P15DAAQ)
P15DAAQ is typically synthesized via electropolymerization or chemical oxidative

polymerization.[2] Its electrochemical properties are extensively studied for applications in

energy storage and electrocatalysis.

Quantitative Electrochemical Data
The following tables summarize key quantitative data for P15DAAQ, collated from various

studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b086024
https://www.benchchem.com/product/b086024
https://www.benchchem.com/product/b086024?utm_src=pdf-body
https://www.benchchem.com/product/b086024?utm_src=pdf-body
https://www.researchgate.net/publication/231643540_Electrochemical_Characteristics_and_Stability_of_Poly15-diaminoanthraquinone_in_Acidic_Aqueous_Solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Reference

Specific Capacitance 406.3 F g⁻¹ - [3]

353 F/g at 1 A/g 1 M H₂SO₄ electrolyte [4]

81.9 F g⁻¹ (areal

capacitance of 1.3 F

cm⁻²) at 1 mA cm⁻²

Flexible composite

electrode
[5]

277 F g⁻¹ at 0.5 A g⁻¹

PDAA nanoflower-

based flexible film

electrode

[6]

Conductivity 1.23 S/cm

Chemically

synthesized

conductive polymer

[2]

1.15 × 10⁻³ S cm⁻¹
Synthesized using

Ce(SO₄)₂
[2]

Energy Density 25-46 W h kg⁻¹

Symmetric

supercapacitor in 1 M

TEAClO₄ in propylene

carbonate

[7]

Power Density 10.2-30.5 kW kg⁻¹

Symmetric

supercapacitor in 1 M

TEAClO₄ in propylene

carbonate

[7]

Band Gap 1.28 eV

Chemically

synthesized

conductive polymer

[2]

Cycling Stability

159% capacitance

retention after 20,000

cycles

Flexible composite

electrode
[5]

9.3% capacitance loss

after 20,000 cycles

As a supercapacitor

electrode
[3]
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99% capacitance

retention after 10,000

cycles

PDAA nanoflower-

based flexible film

electrode

[6]

111% of initial

capacitance after

10,000 CV cycles at

100 mV/s

PDAA nanoparticles

synthesized in DMF
[4]

Corrected Capacity 267 mA h g⁻¹

Bipolar cathode for

rechargeable Mg

batteries

[8]

Electrocatalytic Activity
P15DAAQ modified electrodes exhibit electrocatalytic activity, notably for the oxygen reduction

reaction (ORR). The oxygen reduction peak is observed at approximately -0.39 V in 0.1 M

H₂SO₄.[2][3] Nanohybrids of P15DAAQ with reduced graphene oxide (RGO) have shown

superior electrocatalytic activity toward the ORR with a long cycle life.[9]

Experimental Protocols
Detailed methodologies are crucial for the reproducible synthesis and characterization of 1,5-

DAAQ and its polymer.

Electropolymerization of 1,5-Diaminoanthraquinone
Objective: To synthesize a Poly(1,5-diaminoanthraquinone) film on an electrode surface.

Apparatus and Reagents:

Electrochemical workstation

Three-electrode cell:

Working Electrode: Glassy Carbon Electrode (GCE) or Platinum (Pt) electrode

Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE)
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Counter Electrode: Platinum wire or graphite rod

1 mM 1,5-Diaminoanthraquinone solution in acetonitrile

0.1 M Lithium Perchlorate (LiClO₄) as the supporting electrolyte

Procedure:

Polish the working electrode to a mirror finish and sonicate in appropriate solvents to clean

the surface.

Assemble the three-electrode cell with the electrolyte solution containing the 1,5-DAAQ

monomer and the supporting electrolyte.

Purge the solution with an inert gas (e.g., nitrogen or argon) for at least 15 minutes to

remove dissolved oxygen.

Perform cyclic voltammetry (CV) for a set number of cycles (e.g., 10 cycles) within a specific

potential window. A typical scan rate is 0.05 V s⁻¹.[10]

After cycling, a polymer film will be deposited on the working electrode surface.

Rinse the modified electrode with the solvent to remove any unreacted monomer.
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Electropolymerization Workflow of 1,5-Diaminoanthraquinone.
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Cyclic Voltammetry (CV) Analysis
Objective: To investigate the redox behavior of P15DAAQ.

Apparatus and Reagents:

Electrochemical workstation

Three-electrode cell with the P15DAAQ-modified working electrode

Electrolyte solution (e.g., 0.1 M PBS buffer solution at pH 7 or acidic aqueous solutions like

HCl, H₂SO₄, HNO₃, and H₃PO₄)[2]

Procedure:

Assemble the three-electrode cell with the P15DAAQ-modified electrode and the desired

electrolyte.

Purge the electrolyte with an inert gas.

Apply a potential sweep between defined limits at a specific scan rate.

Record the resulting current as a function of the applied potential to obtain the cyclic

voltammogram.

Varying the scan rate can provide information on the kinetics of the electrochemical

processes.

Electrochemical Impedance Spectroscopy (EIS)
Objective: To study the charge transfer and diffusion processes at the electrode-electrolyte

interface.[11][12][13]

Apparatus and Reagents:

Electrochemical workstation with an impedance analysis module

Three-electrode cell with the P15DAAQ-modified working electrode
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Electrolyte solution

Procedure:

Set the DC potential to a value of interest (e.g., the formal potential of a redox couple).

Apply a small amplitude AC voltage (e.g., 5-10 mV) over a wide range of frequencies (e.g.,

100 kHz to 0.01 Hz).

Measure the resulting AC current and phase shift.

The impedance data is typically plotted as a Nyquist plot (imaginary impedance vs. real

impedance) or Bode plots (impedance magnitude and phase angle vs. frequency).[11]

The data can be fitted to an equivalent electrical circuit to model the electrochemical system

and extract parameters like charge transfer resistance and double-layer capacitance.[14][15]
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Electrochemical Impedance Spectroscopy Experimental Workflow.

Differential Pulse Voltammetry (DPV)
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Objective: To achieve lower detection limits and better resolution in voltammetric

measurements compared to CV.[16][17]

Apparatus and Reagents:

Electrochemical workstation with DPV capabilities

Three-electrode cell

Analyte solution with supporting electrolyte

Procedure:

A series of voltage pulses are superimposed on a linear potential ramp.[16][17]

The current is measured twice during each pulse, once before the pulse and once at the end

of the pulse.

The difference in current is plotted against the potential.

This technique effectively minimizes the contribution of the non-faradaic (charging) current,

thereby enhancing the signal-to-noise ratio.[17]

Signaling Pathways and Logical Relationships
The electrochemical behavior of P15DAAQ in acidic solutions involves complex ion transfer

processes during its redox reactions.

P15DAAQ Redox Process in Acidic Solution

Oxidation Ion Transfer Reduction Ion Transfer

Oxidation of P15DAAQ

Diffusionless H⁺ Expulsion Diffusion-controlled
Anion Insertion

Reduction of P15DAAQ

Diffusionless H⁺ Insertion Diffusion-controlled
Anion Expulsion
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Ion Transfer Processes in P15DAAQ Redox Reactions.

Conclusion
1,5-Diaminoanthraquinone and its polymer, P15DAAQ, represent a versatile class of

electroactive materials with significant potential in various applications. The high specific

capacitance, good conductivity, and excellent cycling stability of P15DAAQ make it a

compelling candidate for next-generation energy storage devices. Furthermore, its

electrocatalytic properties open avenues for its use in sensors and fuel cells. This guide

provides a foundational understanding of the electrochemical properties and analytical

methodologies associated with 1,5-DAAQ and P15DAAQ, intended to facilitate further research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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